![molecular formula C9H5FO3 B2736070 5-Fluorobenzofuran-6-carboxylic acid CAS No. 1312556-72-1](/img/structure/B2736070.png)
5-Fluorobenzofuran-6-carboxylic acid
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Overview
Description
5-Fluorobenzofuran-6-carboxylic acid is an organic compound with the molecular formula C9H5FO3 . It has a molecular weight of 180.14 . It is a solid substance .
Molecular Structure Analysis
The linear formula of this compound is C9H5FO3 . It is characterized by a benzene ring fused with a furan ring, with a carboxylic acid group attached .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, carboxylic acids, in general, can react with bases to form ionic salts, and the hydroxyl group of a carboxylic acid can be replaced by another nucleophilic group .Physical and Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 180.14 and a molecular formula of C9H5FO3 .Scientific Research Applications
Drug Loading and Release Capabilities
A study highlighted the synthesis of a microporous Metal-Organic Framework (MOF) demonstrating significant drug loading and release capabilities for 5-fluorouracil, showcasing its potential as a drug carrier with negligible cytotoxicity effects (Bag et al., 2016).
Radiopharmaceuticals Development
Research on the synthesis of radiolabeled compounds for PET imaging, such as 6-Fluoro-3,4-dihydroxy-l-phenylalanine (6-18F-fluoro-l-DOPA), reveals the application of fluorinated derivatives in neurologic and oncologic diagnostics (Wagner et al., 2009).
Synthesis of Novel Compounds
A report on the solid-phase synthesis of 3,4,5-substituted 1,5-benzodiazepin-2-ones introduces 4-Fluoro-3-nitrobenzoic acid as a key precursor, highlighting its role in the synthesis of benzodiazepinones with potential therapeutic applications (Lee et al., 1999).
Studies in Organic Chemistry
An investigation into the reactions of organolithium reagents with unprotected 2-halobenzoic acids, including 2-fluorobenzoic acid, uncovers selectivities that are critical for understanding organometallic chemistry and synthesis (Gohier et al., 2003).
Protective Groups in Synthesis
The use of fluorobenzoyl protective groups in the synthesis of glycopeptides is explored to suppress β-elimination of O-linked carbohydrates, demonstrating the utility of fluorinated protective groups in complex molecule synthesis (Sjölin & Kihlberg, 2001).
Exploration of Antitumor and Antibacterial Agents
Studies on the synthesis and evaluation of 5-aroyl-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids and N-substituted-3-chloro-2-azetidinones for their antitumor and antibacterial activities respectively, underline the potential of fluorinated compounds in developing new pharmaceuticals (Muchowski et al., 1985) (Chavan & Pai, 2007).
Phototoxicity Studies
Research into the phototoxicity of fluorinated quinolone antibiotics provides insights into the mechanisms of drug-induced photosensitivity and the role of fluorine in modifying biological activity (Fasani et al., 1999).
Safety and Hazards
Properties
IUPAC Name |
5-fluoro-1-benzofuran-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5FO3/c10-7-3-5-1-2-13-8(5)4-6(7)9(11)12/h1-4H,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLWYOECYLYMHKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC2=CC(=C(C=C21)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1312556-72-1 |
Source
|
Record name | 5-Fluorobenzofuran-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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